Cas no 1797885-85-8 (3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one
• CAS No: 1797885-85-8
• MF: C₁₇H₂₄FNO₃S
• MW: 341.440767288208
• CID: 5373469
• Update Time: 2025-05-19

3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]propan-1-one
• 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C17H24FNO3S/c1-12(2)11-23(21,22)15-9-19(10-15)17(20)7-6-14-5-4-13(3)16(18)8-14/h4-5,8,12,15H,6-7,9-11H2,1-3H3
• InChI Key： JFWRHMZCFUSVNR-UHFFFAOYSA-N
• SMILES： C(N1CC(S(CC(C)C)(=O)=O)C1)(=O)CCC1=CC=C(C)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one

Comprehensive Overview of 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one (CAS No. 1797885-85-8)

The compound 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one (CAS No. 1797885-85-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidin-1-yl ring and 2-methylpropanesulfonyl group, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its fluorophenyl and sulfonyl moieties, which are known to enhance binding affinity and metabolic stability.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The compound’s 3-(3-fluoro-4-methylphenyl) scaffold aligns with current trends in designing selective kinase inhibitors, a hot topic in oncology and autoimmune disease research. Its propan-1-one backbone further contributes to its versatility, allowing for structural modifications to optimize pharmacokinetic properties. This adaptability makes it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR).

From a synthetic chemistry perspective, the incorporation of the azetidin-1-yl ring presents both challenges and opportunities. Azetidines are increasingly favored in drug design due to their conformational rigidity and ability to improve bioavailability. The 2-methylpropanesulfonyl group, on the other hand, is a strategic choice for enhancing solubility and target engagement. These attributes are critical for addressing common pitfalls in drug development, such as poor ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a frequent search query among researchers.

The compound’s CAS No. 1797885-85-8 is often referenced in patent literature and academic journals, highlighting its role in cutting-edge research. For instance, its potential as a G protein-coupled receptor (GPCR) modulator has been explored, aligning with the growing interest in GPCR-targeted therapies. This aligns with user searches for "next-generation GPCR ligands" and "fluorinated bioactive compounds", underscoring its relevance in contemporary drug discovery.

Another area of interest is the compound’s applicability in central nervous system (CNS) drug development. The fluoro and methyl substitutions on the phenyl ring are known to influence blood-brain barrier (BBB) penetration, a key consideration for neurotherapeutics. This ties into popular search terms like "CNS-penetrant molecules" and "fluorine in drug design", reflecting the compound’s alignment with industry trends.

In summary, 3-(3-fluoro-4-methylphenyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]propan-1-one represents a compelling case study in modern drug discovery. Its multifaceted chemical architecture and potential applications in kinase inhibition, GPCR modulation, and CNS targeting make it a subject of ongoing investigation. As the scientific community continues to prioritize precision medicine and targeted therapies, this compound is poised to remain a focal point in research discussions and publications.